5,8-Difluoro-2-mercaptoquinazolin-4(3H)-one

• IUPAC Name: 5,8-difluoro-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C8H4F2N2OS/c9-3-1-2-4(10)6-5(3)7(13)12-8(14)11-6/h1-2H,(H2,11,12,13,14)
• InChI Key: CPAACLOCHCDEQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1F)C(=O)NC(=S)N2)F
• Molecular Formula: C8H4F2N2OS
• Molecular Weight: 214.19 g/mol

Description

5,8-Difluoro-2-mercaptoquinazolin-4(3H)-one, commonly referred to as DFQ, is a synthetic compound that has been used in scientific research for many years. It is a member of the quinazolinone family, which is a group of heterocyclic compounds that are used in various industrial and pharmaceutical applications. DFQ is a highly versatile compound, with a wide range of applications in both the laboratory and in the field.

Scientific Research Applications

DFQ has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis and for the synthesis of other organic compounds. It has also been used in the development of new drugs and in the synthesis of pharmaceuticals. Additionally, DFQ has been used in the synthesis of polymers and in the study of peptide and protein folding.

Mechanism of Action

The mechanism of action of DFQ is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as protein kinases and cyclooxygenase-2. This inhibition can lead to a variety of biochemical and physiological effects, depending on the target enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFQ are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as protein kinases and cyclooxygenase-2. This inhibition can lead to a variety of effects, including the reduction of inflammation, the inhibition of cell proliferation, and the inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

DFQ has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. Additionally, it is a highly versatile compound, with a wide range of applications in both the laboratory and in the field. However, DFQ also has some limitations. It is not water soluble, and it is not stable in acidic or basic solutions.

Future Directions

There are several potential future directions for the use of DFQ in scientific research. One possibility is the use of DFQ in the development of new drugs and in the synthesis of pharmaceuticals. Additionally, DFQ could be used in the synthesis of polymers and in the study of peptide and protein folding. Finally, DFQ could be used in the study of enzyme inhibition and the development of new inhibitors.

Synthesis Methods

DFQ can be synthesized in a variety of ways, depending on the desired product. One of the most common methods involves the use of a Grignard reagent, such as ethylmagnesium bromide, to react with a quinazolinone precursor such as 2-mercapto-4-methylquinazolin-3-one. This reaction produces a mixture of the desired product, 5,8-difluoro-2-mercaptoquinazolin-4(3H)-one, and other byproducts. Other methods of synthesis involve the use of catalysts such as palladium, platinum, and ruthenium.